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Abstract

This technical guide provides a comprehensive overview of Butyl 4-
[(phenylsulfonyl)oxy]benzoate (CAS 723759-23-7), a compound of interest in organic
synthesis and potential pharmaceutical applications. Although direct experimental data for this
specific molecule is limited, this document extrapolates its physicochemical properties, outlines
a robust synthetic protocol, predicts its spectral characteristics, and discusses its potential
reactivity and applications based on established chemical principles and data from closely
related analogues. The guide is intended to serve as a foundational resource for researchers
and professionals in drug development, enabling them to understand and effectively utilize this
compound in their work.

Introduction and Molecular Overview

Butyl 4-[(phenylsulfonyl)oxy]benzoate is an organic molecule that incorporates three key
functional groups: a butyl ester, a benzoate core, and a phenylsulfonate leaving group. This
unique combination of features makes it a potentially valuable intermediate in organic
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synthesis, particularly in reactions where a well-defined leaving group is required for the
construction of more complex molecular architectures. The phenylsulfonate moiety is a well-
established good leaving group, rendering the phenolic oxygen to which it is attached
susceptible to nucleophilic attack. The butyl benzoate portion of the molecule provides a
lipophilic handle and a site for further chemical modification.

The structure of Butyl 4-[(phenylsulfonyl)oxy]benzoate is presented below:
Diagram of the Molecular Structure of Butyl 4-[(phenylsulfonyl)oxy]benzoate
Caption: Molecular structure of Butyl 4-[(phenylsulfonyl)oxy]benzoate.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of Butyl 4-
[(phenylsulfonyl)oxy]benzoate. These values are extrapolated from the known properties of
its precursors, Butyl 4-hydroxybenzoate and benzenesulfonic acid derivatives, and from
general chemical principles.
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Property

Predicted Value

Basis for Prediction

Based on the molecular

Molecular Formula C17H1805S structures of the constituent
parts.
] Calculated from the molecular
Molecular Weight 334.39 g/mol
formula.
) ) ) Inferred from the solid nature
White to off-white crystalline
Appearance id of Butyl 4-hydroxybenzoate
soli
and many sulfonate esters.
Expected to be higher than
] ] Butyl 4-hydroxybenzoate (67-
Melting Point 70-90 °C )
70 °C) due to increased
molecular weight and polarity.
Sulfonate esters often have
- ) high boiling points and may
Boiling Point > 300 °C (decomposes) -
decompose before boiling at
atmospheric pressure.
Soluble in polar organic N
Based on the solubility of Butyl
solvents (e.g.,
B ] 4-hydroxybenzoate and the
Solubility dichloromethane, ethyl N
] general solubility of sulfonate
acetate, acetone). Insoluble in
esters.[1][2]
water.
) o The molecule does not have
pKa Not applicable (non-ionizable) o
an acidic proton.
Estimated based on the
LogP ~4.0 lipophilicity of the butyl and

phenyl groups.

Proposed Synthesis Protocol

The most direct and widely used method for the synthesis of aryl sulfonate esters is the

reaction of a phenol with a sulfonyl chloride in the presence of a base.[3][4] Therefore, a
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plausible and efficient synthesis of Butyl 4-[(phenylsulfonyl)oxy]benzoate involves the
reaction of Butyl 4-hydroxybenzoate with benzenesulfonyl chloride.

Diagram of the Proposed Synthetic Workflow
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Caption: Proposed workflow for the synthesis of Butyl 4-[(phenylsulfonyl)oxy]benzoate.
Step-by-Step Methodology:

o Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add Butyl 4-hydroxybenzoate (1.0 eq).

» Dissolution: Dissolve the Butyl 4-hydroxybenzoate in anhydrous dichloromethane (DCM).
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o Base Addition: Cool the solution to 0 °C using an ice bath and add a suitable base, such as
pyridine or triethylamine (1.2 eq), dropwise. The base acts as a scavenger for the
hydrochloric acid byproduct.

 Sulfonyl Chloride Addition: While maintaining the temperature at 0 °C, slowly add a solution
of benzenesulfonyl chloride (1.1 eq) in anhydrous DCM to the reaction mixture.

o Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
DCM. Combine the organic layers.

e Washing: Wash the combined organic layers sequentially with 1M HCI, saturated aqueous
sodium bicarbonate, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (NazSOa),
filter, and concentrate under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure Butyl 4-
[(phenylsulfonyl)oxy]benzoate.

Predicted Spectral Data

The following are the predicted spectral characteristics for Butyl 4-
[(phenylsulfonyl)oxy]benzoate based on the known spectra of its precursors and general
spectroscopic principles.

* 'H NMR (CDClIs, 400 MHz):

o 0 7.9-8.1 (m, 2H): Protons on the phenyl ring of the benzenesulfonyl group, ortho to the
sulfonyl group.
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[e]

0 7.5-7.7 (m, 3H): Protons on the phenyl ring of the benzenesulfonyl group, meta and para
to the sulfonyl group.

[e]

0 8.0 (d, J = 8.8 Hz, 2H): Protons on the benzoate ring, ortho to the carbonyl group.

o

0 7.2 (d, J = 8.8 Hz, 2H): Protons on the benzoate ring, ortho to the sulfonyloxy group.

[¢]

0 4.3 (t, J = 6.6 Hz, 2H): Methylene protons of the butyl group adjacent to the ester oxygen
(-O-CH2-).

[¢]

0 1.7 (m, 2H): Methylene protons of the butyl group (-O-CHz2-CHz2-).

[¢]

0 1.4 (m, 2H): Methylene protons of the butyl group (-CH2-CHs).

o 6 0.9 (t, J=7.4 Hz, 3H): Methyl protons of the butyl group.

13C NMR (CDCls, 101 MHz):

[e]

0 165.5: Carbonyl carbon of the ester.

(¢]

0 153.0, 135.0, 131.5, 129.5, 129.0, 128.5, 122.0: Aromatic carbons.

[¢]

0 65.5: Methylene carbon of the butyl group adjacent to the ester oxygen (-O-CHz-).

[¢]

0 30.5: Methylene carbon of the butyl group (-O-CH2-CHz-).

[e]

0 19.2: Methylene carbon of the butyl group (-CH2-CHs).

o

0 13.7: Methyl carbon of the butyl group.

Infrared (IR) Spectroscopy (KBr, cm™1):

o ~3070: Aromatic C-H stretch.

o ~2960: Aliphatic C-H stretch.

o ~1730: C=0 stretch of the ester.

o ~1590, 1490: Aromatic C=C stretch.
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o ~1370, 1180: Asymmetric and symmetric S=O stretch of the sulfonate ester.
o ~1270, 1100: C-O stretch.
e Mass Spectrometry (MS):
o [M+H]*: 335.0953 (calculated for C17H1905S)
o [M+Na]*: 357.0772 (calculated for C17H1sNaOsS)

o Key Fragmentation Patterns: Expect to see fragments corresponding to the loss of the
butoxycarbonyl group, the phenylsulfonyl group, and cleavage of the butyl chain.

Reactivity and Potential Applications

The primary utility of Butyl 4-[(phenylsulfonyl)oxy]benzoate in organic synthesis stems from
the excellent leaving group ability of the phenylsulfonate moiety. This makes the compound a
valuable precursor for a variety of chemical transformations.

Diagram of Potential Reaction Pathways

Butyl 4-[(phenylsulfonyl)oxy]benzoate
/ Potential Riactions \

[Nucleophilic Aromatic Substitution (SNArD EI’ransition—Metal Catalyzed Cross—CoupIingD Ester HydroIysis/TransesterificatiorD

\ T
\ /

\ Potentipl Products J
A4
G-Substituted Butyl Benzoates] [Biaryl Compounds / Heterocycles] G-[(phenylsuIfonyl)oxy]benzoic acicD

Click to download full resolution via product page

Caption: Potential reaction pathways for Butyl 4-[(phenylsulfonyl)oxy]benzoate.
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e Nucleophilic Aromatic Substitution (SNAr): The phenylsulfonate group can be displaced by a
wide range of nucleophiles, such as amines, alkoxides, and thiolates, to introduce new
functional groups at the 4-position of the benzoate ring. This is a powerful method for the
synthesis of diverse libraries of compounds.

» Transition-Metal Catalyzed Cross-Coupling Reactions: The C-O bond of the sulfonate ester
can be activated by various transition metal catalysts (e.g., palladium, nickel) to participate in
cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig aminations. This
allows for the formation of C-C, C-N, and C-S bonds, providing access to complex biaryl
structures and other valuable scaffolds.[5]

o Drug Development Intermediate: Due to its versatile reactivity, Butyl 4-
[(phenylsulfonyl)oxy]benzoate can serve as a key building block in the synthesis of active
pharmaceutical ingredients (APIs). The ability to readily introduce diverse functionalities
makes it an attractive starting material for medicinal chemistry programs. While sulfonate
esters themselves can be genotoxic, their use as intermediates is common, with careful
control of their levels in the final API.[6][7][8]

Safety and Handling

Given the lack of specific toxicological data for Butyl 4-[(phenylsulfonyl)oxy]benzoate, a
cautious approach to handling is essential, based on the known hazards of its precursors and
related compounds.

» Benzenesulfonyl Chloride (Precursor): Benzenesulfonyl chloride is corrosive and causes
severe skin burns and eye damage.[9][10][11] It is also harmful if swallowed or inhaled.[10]
[11] It reacts with water and should be handled in a dry, well-ventilated area.[10]

o Butyl 4-hydroxybenzoate (Precursor): This compound can cause skin and serious eye
irritation.

o Sulfonate Esters (General Class): Some sulfonate esters are known to be alkylating agents
and may have mutagenic potential.[7][8]

Recommended Handling Procedures:
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, a lab coat, and safety goggles.

Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any
dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from moisture and incompatible materials such as strong oxidizing agents and bases.

Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations for hazardous chemical waste.

Conclusion

Butyl 4-[(phenylsulfonyl)oxy]benzoate is a molecule with significant potential as a versatile

intermediate in organic synthesis, particularly for applications in pharmaceutical and materials

science. While direct experimental data is not readily available, its properties and reactivity can

be reliably inferred from the well-established chemistry of its constituent functional groups. This

guide provides a solid foundation for researchers to begin working with this compound, from its

synthesis and characterization to its application in the development of novel chemical entities.

As with any new compound, all handling and reactions should be conducted with appropriate

safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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